Enhanced Lipophilicity vs 5-Methyl Analog
The 2‑ethyl substituent significantly increases the compound's predicted partition coefficient (XLogP3) relative to the 5‑methyl analog. The target compound exhibits an XLogP3 of 2.8, whereas 5‑methylimidazo[1,2‑a]pyridine‑3‑carbaldehyde (CAS 178488‑37‑4) shows an XLogP3 of 1.46 [1]. This ~1.34 log unit increase indicates roughly 22‑fold higher lipophilicity, which can translate to improved membrane permeability and oral bioavailability of derived drug candidates.
| Evidence Dimension | Predicted octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.8 |
| Comparator Or Baseline | 5-Methylimidazo[1,2-a]pyridine-3-carbaldehyde (XLogP3 = 1.46) |
| Quantified Difference | ΔXLogP3 ≈ +1.34 (approx. 22‑fold increase in predicted lipophilicity) |
| Conditions | In silico prediction (XLogP3 algorithm, PubChem-derived data) |
Why This Matters
Higher lipophilicity is often essential for crossing biological membranes, making this compound a more suitable starting point for central nervous system or intracellular target programs.
- [1] Kuujia. 2-Ethyl-5-methylimidazo[1,2-a]pyridine-3-carbaldehyde. CAS 1551862-31-7. https://www.kuujia.com/cas-1551862-31-7.html (accessed 2026-05-01). View Source
